molecular formula C9H22ClNO2 B3051732 (2,3-Dihydroxypropyl)triethylammonium chloride CAS No. 35648-99-8

(2,3-Dihydroxypropyl)triethylammonium chloride

Cat. No. B3051732
CAS RN: 35648-99-8
M. Wt: 211.73 g/mol
InChI Key: REUIEBMNINODQG-UHFFFAOYSA-M
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Description

“(2,3-Dihydroxypropyl)triethylammonium chloride” is a chemical compound with the molecular formula C6H16ClNO2 . It is also known by other names such as “2,3-dihydroxy-N,N,N-trimethylpropan-1-aminium chloride” and "(2,3-dihydroxypropyl)trimethylammonium chloride" .


Synthesis Analysis

The synthesis of “(2,3-Dihydroxypropyl)triethylammonium chloride” involves the reaction of (±)-3-chloro-1,2-propanediol with a 30% aqueous solution of trimethylamine. The reaction is carried out in water at 90°C for 16 hours. The raw material 3-chloro-1,2-propanediol is completely reacted under these conditions. The reaction mixture is then washed three times with ethyl acetate, and the aqueous solution is collected and concentrated to dryness to give a white solid .


Molecular Structure Analysis

The molecular structure of “(2,3-Dihydroxypropyl)triethylammonium chloride” consists of 6 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms . The molecular weight of the compound is 169.65 .


Physical And Chemical Properties Analysis

“(2,3-Dihydroxypropyl)triethylammonium chloride” is a white solid . It should be stored in an inert atmosphere at room temperature . The compound is not classified as hazardous .

Safety and Hazards

In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Avoid contact with skin and eyes. In case of skin contact, take off contaminated clothing immediately and wash off with soap and plenty of water. Consult a doctor. In case of eye contact, rinse with pure water for at least 15 minutes. Consult a doctor .

properties

IUPAC Name

2,3-dihydroxypropyl(triethyl)azanium;chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H22NO2.ClH/c1-4-10(5-2,6-3)7-9(12)8-11;/h9,11-12H,4-8H2,1-3H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REUIEBMNINODQG-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC[N+](CC)(CC)CC(CO)O.[Cl-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H22ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50957035
Record name N,N,N-Triethyl-2,3-dihydroxypropan-1-aminium chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50957035
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

211.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

35648-99-8
Record name Ammonium, (2,3-dihydroxypropyl)triethyl-, chloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035648998
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N,N,N-Triethyl-2,3-dihydroxypropan-1-aminium chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50957035
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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